2,3,4,5,6-pentafluorobenzaldehyde [2-(4-methylphenyl)-4-quinazolinyl]hydrazone

• IUPAC Name: 2-(4-methylphenyl)-N-[(E)-(2,3,4,5,6-pentafluorophenyl)methylideneamino]quinazolin-4-amine
• InChI: InChI=1S/C22H13F5N4/c1-11-6-8-12(9-7-11)21-29-15-5-3-2-4-13(15)22(30-21)31-28-10-14-16(23)18(25)20(27)19(26)17(14)24/h2-10H,1H3,(H,29,30,31)/b28-10+
• InChI Key: QKECDFGEZVTCBJ-ORBVJSQLSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=N2)NN=CC4=C(C(=C(C(=C4F)F)F)F)F
• Isomeric SMILES: CC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=N2)N/N=C/C4=C(C(=C(C(=C4F)F)F)F)F
• Molecular Formula: C22H13F5N4
• Molecular Weight: 428.4 g/mol

Description

2,3,4,5,6-pentafluorobenzaldehyde [2-(4-methylphenyl)-4-quinazolinyl]hydrazone, also known as PFBQH, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

2,3,4,5,6-pentafluorobenzaldehyde [2-(4-methylphenyl)-4-quinazolinyl]hydrazone has been extensively studied for its potential applications in various fields such as cancer research, neurodegenerative diseases, and as a fluorescent probe. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurodegenerative diseases, this compound has been shown to protect neurons from oxidative stress and reduce inflammation. This compound has also been used as a fluorescent probe to detect the presence of metal ions in biological systems.

Mechanism of Action

The mechanism of action of 2,3,4,5,6-pentafluorobenzaldehyde [2-(4-methylphenyl)-4-quinazolinyl]hydrazone is not fully understood, but it is believed to be due to its ability to interact with metal ions and form complexes. These complexes can then bind to proteins and DNA, leading to various biological effects such as cell death, inhibition of angiogenesis, and protection against oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including inhibition of cancer cell growth, protection against oxidative stress, and reduction of inflammation. This compound has also been shown to induce apoptosis in cancer cells and inhibit angiogenesis, which are important processes involved in cancer progression.

Advantages and Limitations for Lab Experiments

One of the advantages of 2,3,4,5,6-pentafluorobenzaldehyde [2-(4-methylphenyl)-4-quinazolinyl]hydrazone is its ability to selectively bind to metal ions, making it useful as a fluorescent probe and for studying metal ion interactions in biological systems. However, one of the limitations of this compound is its potential toxicity, which must be taken into consideration when conducting experiments.

Future Directions

There are several future directions for research on 2,3,4,5,6-pentafluorobenzaldehyde [2-(4-methylphenyl)-4-quinazolinyl]hydrazone. One direction is to further investigate its potential applications in cancer research, particularly in combination with other anticancer agents. Another direction is to study its interactions with metal ions in more detail, particularly in biological systems. Additionally, research on the toxicity and safety of this compound is needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

2,3,4,5,6-pentafluorobenzaldehyde [2-(4-methylphenyl)-4-quinazolinyl]hydrazone can be synthesized through a simple reaction between 2-(4-methylphenyl)-4-quinazolinylhydrazine and 2,3,4,5,6-pentafluorobenzaldehyde. The reaction is carried out in anhydrous ethanol at room temperature under reflux conditions for several hours. The resulting product is then purified through recrystallization to obtain pure this compound.